N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride
Overview
Description
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride (NMTHC) is an organic compound that has been used in the synthesis of several pharmaceuticals and other compounds. NMTHC is a white crystalline solid with a melting point of 202-204°C. It has been used in the synthesis of various drugs, such as anti-inflammatory agents, anticonvulsants, and anti-cancer drugs. NMTHC is also known to have various biochemical and physiological effects.
Scientific Research Applications
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride has been used in various scientific research applications. It has been used in the synthesis of various drugs, such as anti-inflammatory agents, anticonvulsants, and anti-cancer drugs. It has also been used to study the biochemical and physiological effects of drugs on the body. Additionally, N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride has been used in the synthesis of various organic compounds, such as polymers, surfactants, and catalysts.
Mechanism of Action
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride is believed to act as an agonist of the neurotransmitter GABA, which is responsible for calming the central nervous system. It is believed that N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride binds to the GABA receptor and activates the receptor, which leads to an increase in the levels of GABA in the brain. This in turn leads to an increase in the calming effects of GABA in the body.
Biochemical and Physiological Effects
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anticonvulsant, and anti-cancer properties. Additionally, it has been shown to have anxiolytic, analgesic, and sedative effects. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is a relatively stable compound, and it has a relatively low toxicity. However, there are some limitations to using N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride in laboratory experiments. It is a relatively unstable compound, and it can decompose if exposed to high temperatures or strong acids or bases. Additionally, it is not soluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
The future of N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride is promising. It has been used in the synthesis of various drugs, and it has been shown to have various biochemical and physiological effects. Additionally, it has been used in the synthesis of various organic compounds, such as polymers, surfactants, and catalysts. It is also possible that N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride could be used in the development of new drugs or to treat neurological disorders. Additionally, it is possible that N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride could be used in the synthesis of other organic compounds, such as dyes and pigments. Finally, it is possible that N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride could be used in the development of new materials, such as nanomaterials and biodegradable plastics.
Synthesis Methods
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride can be synthesized in a two-step process. The first step involves the condensation of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide with methyl iodide in the presence of triethylamine. The second step involves the hydrolysis of the resulting product with hydrochloric acid. This method has been used to synthesize N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride involves the reaction of N-methyl-1,2,3,4-tetrahydroisoquinoline with chloroformic acid followed by reaction with ammonia to form the carboxamide. The carboxamide is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-methyl-1,2,3,4-tetrahydroisoquinoline", "Chloroformic acid", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "N-methyl-1,2,3,4-tetrahydroisoquinoline is reacted with chloroformic acid in the presence of a catalyst to form N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid.", "The carboxylic acid is then reacted with ammonia in the presence of a reducing agent to form N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide.", "Finally, the carboxamide is reacted with hydrochloric acid to form N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride." ] } | |
CAS RN |
2742652-99-7 |
Product Name |
N-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxamide hydrochloride |
Molecular Formula |
C11H15ClN2O |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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